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Compound of Interest

Compound Name: Tolbutamide-d9

Cat. No.: B8135477

Essential Safety and Disposal Procedures for Researchers, Scientists, and Drug Development
Professionals

This document provides comprehensive guidance on the proper disposal of Tolbutamide-d9,
ensuring the safety of laboratory personnel and compliance with environmental regulations.
The following procedures are designed to offer clear, step-by-step instructions for the handling
and disposal of this compound.

Chemical and Safety Data Summary

Tolbutamide-d9 is a deuterated analog of Tolbutamide, an oral hypoglycemic agent. While it is
not classified as a hazardous substance, proper handling and disposal are crucial to maintain a
safe laboratory environment and prevent environmental contamination.[1][2]
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Property

Information

Source

CAS Number

1219794-57-6

Hazard Classification

Not a hazardous substance or

mixture.

Physical Form

Solid

Environmental Hazards

Slightly hazardous for water
(Water Hazard Class 1). Avoid
release to the environment.

Incompatibilities

Strong acids/alkalis, strong

oxidizing/reducing agents.

Decomposition

May decompose under fire

conditions to emit toxic fumes.

Step-by-Step Disposal Protocol

Adherence to the following step-by-step protocol is essential for the safe disposal of

Tolbutamide-d9 and associated materials.

1. Waste ldentification and Segregation:

* Non-Contaminated Waste: Unused, pure Tolbutamide-d9 should be considered non-

hazardous chemical waste.

o Contaminated Waste: Items such as personal protective equipment (PPE), absorbent

materials from spills, and empty containers are considered contaminated waste.

e Segregation: It is critical to segregate Tolbutamide-d9 waste from other laboratory waste

streams, particularly hazardous materials, to avoid cross-contamination and ensure proper

disposal pathways.

2. Handling and Storage of Waste:

o Containers: Use clearly labeled, sealed, and compatible containers for waste collection.
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Labeling: The waste container must be labeled "Tolbutamide-d9 Waste" and include the
date of waste accumulation.

Storage: Store the waste container in a designated, well-ventilated area away from
incompatible materials.

. Spill Management:
Immediate Action: In the event of a spill, restrict access to the area.

Containment: For solid spills, carefully sweep or vacuum the material. Avoid generating dust.
For solutions, absorb the spill with an inert, non-combustible material such as vermiculite or
sand.

Decontamination: Clean the spill area with a suitable solvent, such as alcohol, and then
wash with soap and water.

Waste Collection: All materials used for spill cleanup must be collected in a sealed container
and disposed of as contaminated waste.

. Disposal of Unused Tolbutamide-d9:

Primary Recommendation: The preferred method of disposal is through your institution's
Environmental Health and Safety (EHS) office or a licensed chemical waste disposal
contractor.

Regulatory Compliance: Disposal must be conducted in accordance with all applicable
federal, state, and local regulations.

. Disposal of Contaminated Materials:

PPE and Labware: Contaminated gloves, lab coats, and other disposable labware should be
placed in the designated Tolbutamide-d9 waste container.

Empty Containers:

o Triple-rinse the empty container with a suitable solvent (e.g., ethanol or methanol).
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o Collect the rinsate as chemical waste.
o Deface or remove the original label.

o Dispose of the clean, de-labeled container in the regular trash or as directed by your
institution's policies.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of
Tolbutamide-d9.
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Caption: Disposal decision workflow for Tolbutamide-d9.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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